3-(4-Chloro-benzyloxy)-2-ethoxy-benzaldehyde

• Molecular Formula: C16H15ClO3
• Molecular Weight: 290.74 g/mol
• IUPAC Name: 3-[(4-chlorophenyl)methoxy]-2-ethoxybenzaldehyde
• InChI: InChI=1S/C16H15ClO3/c1-2-19-16-13(10-18)4-3-5-15(16)20-11-12-6-8-14(17)9-7-12/h3-10H,2,11H2,1H3
• InChI Key: BQVJESJAYVGYHF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC=C1OCC2=CC=C(C=C2)Cl)C=O

Description

3-(4-Chloro-benzyloxy)-2-ethoxy-benzaldehyde is a useful research compound. Its molecular formula is C16H15ClO3 and its molecular weight is 290.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 3-(4-chloro-benzyloxy)-2-hydroxy-benzaldehyde (110 mg, 0.42 mmol), potassium carbonate (150 mg, 1.1 mmol) in acetonitrile (8 mL) was added iodoethane (0.2 mL, 2.5 mmol) at room temperature. The mixture was stirred at 98° C. for 18 hours. The reaction mixture was poured into a solution of saturated ammonium chloride and was extracted with ethyl acetate. The organic layer was collected, washed with brine, and dried over magnesium sulfate. After removal of solvent, a light yellow solid was obtained (629, 116 mg, 95%).